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Introduction: The Shift to Greener Carbon Precursors
The exceptional mechanical, electrical, and thermal properties of carbon nanotubes (CNTs)

have made them a focal point of nanotechnology research. However, the conventional

synthesis of CNTs often relies on hydrocarbon precursors derived from fossil fuels, such as

methane, ethylene, and acetylene.[1] In recent years, there has been a significant shift towards

"green" or sustainable chemistry, which has led to the exploration of botanical resources as

carbon precursors.[1] Camphor (C10H16O), a white, crystalline solid extracted from the

Cinnamomum camphora tree, has emerged as a highly promising, environmentally friendly,

and efficient precursor for the synthesis of high-quality carbon nanotubes.[1][2]

This application note provides a comprehensive overview of the use of camphor in CNT

synthesis, detailing the scientific rationale, a step-by-step protocol for the chemical vapor

deposition (CVD) method, and an exploration of the growth mechanism.

The Scientific Rationale: Why Camphor is an Ideal
Precursor
Camphor's efficacy as a CNT precursor is not coincidental; it stems from its unique molecular

structure and properties.

In-built Etching Agent: Camphor's molecular structure contains an oxygen atom. It is

proposed that during the high-temperature CVD process, this oxygen atom acts as a mild

etchant, selectively oxidizing and removing amorphous carbon deposits that can otherwise
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contaminate the CNTs.[1][3] This "self-cleaning" effect contributes to the high purity of the

final product.[2][4]

Structural Advantage: The camphor molecule contains both pentagonal and hexagonal

carbon rings.[5] This pre-existing ring structure is thought to facilitate the formation of the

curved graphene sheets that constitute the walls of carbon nanotubes.[5][6]

High Efficiency: The conversion efficiency of camphor to CNTs can be as high as 50%,

which is significantly greater than the 20-30% efficiency typically seen with conventional

hydrocarbon precursors.[1][2]

Solid-State Source: As a solid that sublimes, camphor is easier and safer to handle than

gaseous or liquid hydrocarbon precursors.[1] It can be placed directly in the low-temperature

zone of the CVD furnace, where it vaporizes and is carried over the catalyst.[7]

Renewable and Non-Toxic: Camphor is a natural, renewable resource, making it a

sustainable choice for CNT synthesis.[1][5] Its non-toxic nature further enhances its appeal

from a green chemistry perspective.[1][8]

Synthesis Methodology: Floating Catalyst Chemical
Vapor Deposition (FC-CVD)
The most common method for synthesizing CNTs from camphor is the floating catalyst

chemical vapor deposition (FC-CVD) technique. In this method, the catalyst and the carbon

source are introduced into the reaction chamber simultaneously in the gas phase.

The overall workflow for the synthesis of CNTs using camphor via the FC-CVD method is

illustrated in the diagram below.
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Caption: Experimental workflow for CNT synthesis using camphor.

This protocol describes the synthesis of multi-walled carbon nanotubes (MWCNTs) on a quartz

substrate.

Materials and Equipment:

Camphor (C10H16O)

Ferrocene (Fe(C5H5)2)

Quartz tube furnace (two-zone or single-zone with a pre-heater)

Quartz tube

Quartz substrate

Argon gas (high purity)

Mass flow controller

Collection vessel/scraper

Procedure:

Catalyst and Precursor Preparation:

Thoroughly mix camphor (carbon precursor) and ferrocene (catalyst precursor) in a

predetermined weight ratio. A common starting point is a 10:1 ratio of camphor to
ferrocene.

Place the mixture in an alumina boat or a similar container.

Furnace Setup:

Clean the quartz tube and the quartz substrate.

Place the quartz substrate in the center of the furnace (the high-temperature zone).
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Place the alumina boat containing the camphor/ferrocene mixture in the upstream, low-

temperature zone of the furnace. For a single-zone furnace, this area should be heated to

a temperature sufficient to sublimate the mixture (around 150-200°C).

Assemble the furnace, ensuring a gas-tight seal.

Synthesis:

Purge the quartz tube with argon gas at a flow rate of 100-200 mL/min for 10-15 minutes

to remove any oxygen.

Begin heating the central zone of the furnace to the desired synthesis temperature,

typically between 800°C and 950°C.[2][4][9]

Simultaneously, heat the upstream zone to sublimate the camphor and ferrocene mixture.

The argon gas will act as a carrier, transporting the vapors to the hot zone.

Maintain the synthesis temperature for a duration of 30 to 60 minutes.[5][8]

During this time, a black layer of CNTs will deposit on the quartz substrate.

Cooling and Collection:

After the synthesis period, turn off the heaters for both zones.

Allow the furnace to cool down to room temperature under a continuous flow of argon gas

to prevent oxidation of the newly formed CNTs.

Once cooled, carefully remove the quartz substrate from the furnace.

The black deposit of CNTs can be scraped off the substrate for characterization and

further use.

The properties of the resulting CNTs are highly dependent on the synthesis parameters. The

table below summarizes the effects of key variables.
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Parameter Typical Range Effect on CNTs

Synthesis Temperature 650°C - 950°C

Higher temperatures generally

lead to better crystallinity and

graphitization. The optimal

temperature for high yield and

quality is often found around

800-900°C.[10]

Camphor Mass/Concentration 1g - 15g

Increasing the amount of

camphor tends to increase the

yield of CNTs. However, it can

also lead to an increase in the

average diameter of the

nanotubes.[5][9]

Catalyst (Ferrocene) Conc. 1-5 wt% of precursor

The catalyst concentration is

critical. Too little catalyst

results in low yield, while too

much can lead to the formation

of excess metallic impurities.

Carrier Gas Flow Rate 100 - 300 mL/min

The flow rate affects the

residence time of the precursor

and catalyst vapors in the hot

zone. This needs to be

optimized for a specific reactor

geometry.

Substrate Type Quartz, Silicon, Zeolite

The substrate can influence

the alignment and density of

the CNT growth. Zeolite, with

its high surface area, can be

an effective support.[3]

Proposed Mechanism of Camphor-Mediated CNT
Growth

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.researchgate.net/publication/272105226_Synthesis_of_Carbon_Nanotubes_by_Chemical_Vapour_Deposition_of_Camphor_Oil_over_Ferrocene_and_Aluminum_Isopropoxide_Catalyst
https://www.researchgate.net/publication/337714549_Utilization_of_camphor_as_an_alternative_carbon_source_for_the_synthesis_of_carbon_nanotubes_using_floating_catalyst/fulltext/5de670b592851c83645fafd8/Utilization-of-camphor-as-an-alternative-carbon-source-for-the-synthesis-of-carbon-nanotubes-using-floating-catalyst.pdf
https://www.researchgate.net/publication/321338059_Synthesis_of_carbon_nanotube_using_camphor_with_SS_316_as_catalytic_substrate_via_oxidative_heat_treatment_preparation_method
https://pubs.aip.org/aip/acp/article-pdf/1136/1/745/11967873/745_1_online.pdf
https://www.benchchem.com/product/b1678855?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The growth of CNTs from camphor via FC-CVD is a multi-step process involving the

decomposition of the precursor and catalyst, followed by the nucleation and growth of the

nanotubes. The "tip growth model" is commonly observed.[8][9]
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1. Vaporization
Camphor & Ferrocene are heated

and carried by Argon gas.

2. Decomposition (800-950°C)
Camphor -> C, H, O species

Ferrocene -> Fe nanoparticles

Enters Hot Zone

3. Nucleation
Carbon species dissolve into
the molten Fe nanoparticle.

Catalyst Activation

4. Precipitation
Carbon precipitates on the surface

of the Fe nanoparticle, forming
a graphitic cap.

Carbon Saturation

5. Tip Growth
The graphitic cap lifts the Fe nanoparticle,

and the CNT body elongates as more
carbon is added at the base.

Continuous C Supply

6. Termination
Growth stops when the catalyst

particle is encapsulated by carbon
or the carbon supply ceases.

Process Conclusion

Click to download full resolution via product page

Caption: Proposed tip-growth mechanism for CNTs from camphor.
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Explanation of the Mechanism:

Vaporization and Transport: In the low-temperature zone, camphor and ferrocene are

vaporized and transported by the argon carrier gas into the high-temperature reaction zone.

[7]

Decomposition: At high temperatures (800-950°C), ferrocene decomposes to form iron (Fe)

nanoparticles, which act as the catalyst. Simultaneously, camphor decomposes into various

carbon-containing species (C, CHx, etc.).[5]

Nucleation: The carbon species adsorb onto the surface of the molten Fe nanoparticles and

dissolve into them.

Precipitation: Once the Fe nanoparticle becomes supersaturated with carbon, the carbon

begins to precipitate out onto the surface, forming a hemispherical graphitic cap.

Growth: This graphitic cap forms the nucleus of the CNT. As more carbon diffuses through or

around the Fe nanoparticle and adds to the base of the cap, the nanotube body elongates,

pushing the catalyst particle upwards. This is characteristic of the tip-growth mechanism.[9]

Termination: The growth process terminates when the catalyst particle becomes fully

encapsulated in graphitic carbon, deactivating it, or when the supply of the carbon precursor

is exhausted.

Conclusion
The use of camphor as a precursor for carbon nanotube synthesis represents a significant

advancement in the field, aligning with the principles of green chemistry.[1][2] Its high efficiency,

the production of high-purity CNTs, and its renewable nature make it an attractive alternative to

traditional hydrocarbon sources.[1][4] The floating catalyst chemical vapor deposition method

described in this note is a robust and reproducible technique for leveraging the unique

advantages of camphor. For researchers and drug development professionals exploring novel

materials, camphor-derived CNTs offer a sustainable and efficient pathway to producing high-

quality nanomaterials for a wide range of applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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